Cas no 317-34-0 (Aminophylline)

Aminophylline Properties

Names and Identifiers

• Aminophylline
• Aminophylline anhydrous
• Theophylline, compound with ethylenediamine (2 to 1) dihydrate
• Aminophylline hydrate
• aminophyllin hydrate
• theophylline--ethylenediamine (2:1)
• 1,3-DIMETHYL-3,7-DIHYDRO-PURINE-2,6-DIONE COMPOUND WITH ETHANE-1,2-DIAMINE
• 1-(2-AMinoethyl)piperidine
• aminodur
• carena
• cariomin
• dobo
• eufilina
• euufilin
• lasodex
• tefamin
• theomin
• Theophylline-ethylenediamine-addition compound (2:1)
• 3,7-Dihydro-1,3-dimethyl-1H-purine-2,6-dione cmpd. with 1,2-ethanediamine (2:1)
• Aminophylline hydrate,98%
• +Expand

• MDL： MFCD00013221
• InChIKey： FQPFAHBPWDRTLU-UHFFFAOYSA-N
• Inchi： InChI=1S/2C7H8N4O2.C2H8N2/c2*1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;3-1-2-4/h2*3H,1-2H3,(H,8,9);1-4H2
• SMILES： O=C(N1C)N(C)C2=C(N=CN2)C1=O.O=C(N3C)N(C)C4=C(N=CN4)C3=O.NCCN

Computed Properties

• Exact Mass: 420.19800
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 1
• Monoisotopic Mass: 420.198
• Heavy Atom Count: 30
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 191A^2

Experimental Properties

• LogP: -1.77500
• PSA: 197.40000
• Merck: 14,465
• Water Partition Coefficient: dissolution
• Boiling Point: 869.7°C at 760 mmHg
• Melting Point: 269-270 ºC
• Flash Point: 454.1°Cat760mmHg
• Solubility: H2O: 3.7 mg/mL solutions should be freshly prepared.
• Color/Form: Powder
• Solubility: Not available
• Density: 1.5140

Aminophylline Security Information

• Symbol: GHS06
• RTECS：XH5600000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S45-S36/37/39-S26-S23
• Packing Group：III
• Risk Phrases：R22; R34; R42/43
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H301
• Warning Statement： P301+P310
• Storage Condition：4°C, protect from light
• PackingGroup：III
• Risk Phrases： R22;R34;R42/43
• Signal Word：Danger
• TSCA：Yes
• Toxicity：LD50 orally in mice: 540 mg/kg (Thompson, Warren)
• HazardClass：6.1
• FLUKA BRAND F CODES：10-23

Aminophylline Customs Data

• HS CODE：2939590000
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%